4,6-Dichloro-5-methylpyrimidine

Description

4,6-Dichloro-5-methylpyrimidine is a chemical compound with the molecular formula C5H4Cl2N2 and a molecular weight of 163.00 g/mol . It is also identified by the CAS number 4316-97-6 and the PubChem CID 818860 . Synonyms for 4,6-Dichloro-5-methylpyrimidine include 4,6-dichloro-5-methyl-pyrimidine, pyrimidine, 4,6-dichloro-5-methyl, and 4,6-dichloro-5-methyl-1,3-diazine . The IUPAC name for this compound is 4,6-dichloro-5-methylpyrimidine .

The crystal structure of 4,6-dichloro-5-methylpyrimidine has been studied, revealing that molecules are linked by C—H⋯N hydrogen bonds, forming inversion dimers . This compound is essentially planar, with a small r.m.s. deviation for all non-hydrogen atoms . Another pyrimidine derivative, while not explicitly similar, is also planar, showing how pyrimidines tend to have planar structures .

As an experienced research assistant, it's important to highlight research skills, knowledge of methodologies, and the ability to work independently . A strong resume should showcase analytical prowess and teamwork . When preparing a resume, it should be concise, ideally one page for those with less than 10 years of experience, and highlight key achievements and skills .

• CAS No.: 4316-97-6
• Product Name: 4,6-Dichloro-5-methylpyrimidine
• Molecular Formula: C5H4Cl2N2
• Molecular Weight: 163 g/mol
• IUPAC Name: 4,6-dichloro-5-methylpyrimidine
• Standard InChI: InChI=1S/C5H4Cl2N2/c1-3-4(6)8-2-9-5(3)7/h2H,1H3
• Standard InChIKey: NUEYDUKUIXVKNB-UHFFFAOYSA-N
• SMILES: CC1=C(N=CN=C1Cl)Cl
• Canonical SMILES: CC1=C(N=CN=C1Cl)Cl
• Synonyms: 4,6-Dichloro-5-methyl-pyrimidine
• PubChem Compound: 818860
• Last Modified: Sep 15 2023